Cas no 1804895-16-6 (Ethyl 6-cyano-2-difluoromethoxy-3-formylbenzoate)

• Product Name: Ethyl 6-cyano-2-difluoromethoxy-3-formylbenzoate
• CAS No: 1804895-16-6
• MF: C₁₂H₉F₂NO₄
• MW: 269.200970411301
• CID: 4947107
• Update Time: 2025-05-23

Ethyl 6-cyano-2-difluoromethoxy-3-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-difluoromethoxy-3-formylbenzoate

• Inchi： 1S/C12H9F2NO4/c1-2-18-11(17)9-7(5-15)3-4-8(6-16)10(9)19-12(13)14/h3-4,6,12H,2H2,1H3
• InChI Key： AHDFEMUJQSFCIW-UHFFFAOYSA-N
• SMILES： FC(OC1C(C=O)=CC=C(C#N)C=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 379
• XLogP3: 2.2
• Topological Polar Surface Area: 76.4

Additional information on Ethyl 6-cyano-2-difluoromethoxy-3-formylbenzoate

Ethyl 6-Cyano-2-Difluoromethoxy-3-Formylbenzoate: A Comprehensive Overview

Ethyl 6-cyano-2-difluoromethoxy-3-formylbenzoate, with the CAS number 1804895-16-6, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with cyano, difluoromethoxy, and formyl groups. These substituents contribute to its distinct chemical properties and potential applications in various industries.

The cyano group attached to the benzene ring imparts strong electron-withdrawing effects, enhancing the compound's reactivity in certain chemical reactions. This property makes it a valuable intermediate in the synthesis of more complex molecules, particularly in pharmaceutical and agrochemical industries. Recent studies have explored its role in the development of novel bioactive compounds, where its electron-withdrawing nature facilitates the formation of stable intermediates during synthesis.

The difluoromethoxy group introduces both electron-withdrawing and steric effects, which are crucial for modulating the compound's reactivity and solubility. This group has been shown to enhance the stability of the molecule under various reaction conditions, making it suitable for use in high-throughput screening processes. Furthermore, its presence contributes to the compound's ability to act as a versatile building block in organic synthesis.

The formyl group at position 3 of the benzene ring adds another layer of functionality to this compound. Formyl groups are known for their ability to participate in various condensation reactions, such as the formation of imines and other heterocyclic structures. Recent research has highlighted its potential in the synthesis of advanced materials, including coordination polymers and metal-organic frameworks (MOFs), where it serves as a key functional group for directing assembly.

Ethyl 6-cyano-2-difluoromethoxy-3-formylbenzoate has also found applications in the field of electrochemistry. Its unique combination of substituents makes it an excellent candidate for use in organic electronics, particularly in the development of conductive polymers and organic light-emitting diodes (OLEDs). Studies have demonstrated that this compound can significantly enhance the charge transport properties of these materials, leading to improved device performance.

From a synthetic perspective, Ethyl 6-cyano-2-difluoromethoxy-3-formylbenzoate is typically prepared through a multi-step process involving nucleophilic aromatic substitution and esterification reactions. The synthesis pathway has been optimized to ensure high yields and purity, making it feasible for large-scale production. Researchers have also explored alternative methods, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to further streamline the production process.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Ethyl 6-cyano-2-difluoromethoxy-3-formylbenzoate. Density functional theory (DFT) calculations have revealed that the compound exhibits a high degree of conjugation across its substituents, which contributes to its electronic properties. These findings have been instrumental in guiding further research into its potential applications in optoelectronic devices.

In terms of environmental impact, Ethyl 6-cyano-2-difluoromethoxy-3-formylbenzoate has been shown to degrade under specific conditions, reducing its persistence in natural systems. Studies on its biodegradation pathways have identified key microbial enzymes responsible for breaking down the compound into less harmful byproducts. This information is critical for assessing its environmental safety and ensuring sustainable practices during its production and use.

Looking ahead, Ethyl 6-cyano-2-difluoromethoxy-3-formylbenzoate holds immense potential for innovation across multiple disciplines. Its role as a versatile building block in organic synthesis continues to expand, with ongoing research exploring its applications in drug discovery, material science, and renewable energy technologies. As our understanding of this compound deepens, it is likely to play an increasingly important role in shaping future advancements in these fields.